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Compound of Interest

Compound Name: 6-Methoxy-2-nitropyridin-3-amine

Cat. No.: B3043402 Get Quote

6-Methoxy-2-nitropyridin-3-amine: A Technical
Guide
An In-depth Examination of the Synthesis, Properties, and Applications of a Key Pyridine

Derivative

This technical guide provides a comprehensive overview of 6-Methoxy-2-nitropyridin-3-
amine and its closely related, more prominently documented isomer, 2-Amino-6-methoxy-3-

nitropyridine. This document is intended for researchers, scientists, and professionals in drug

development and chemical synthesis. It details the discovery, synthesis, and applications of

these compounds, presenting data in a structured format with detailed experimental protocols

and visual diagrams to elucidate key processes.

Introduction and Discovery
6-Methoxy-2-nitropyridin-3-amine, with CAS number 85868-32-2, is a substituted pyridine

derivative.[1] However, a significant body of scientific literature focuses on its isomer, 2-Amino-

6-methoxy-3-nitropyridine (CAS 73896-36-3), also known as 6-methoxy-3-nitropyridin-2-amine.

[2][3][4] This latter compound is a versatile intermediate in the synthesis of various biologically

active molecules.[5] Its structure, featuring a pyridine ring functionalized with methoxy, amino,

and nitro groups, makes it a valuable building block in medicinal chemistry and material

science.[2][5] The presence of these functional groups allows for a variety of chemical

transformations, enabling the creation of more complex molecules.[2]
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Physicochemical Properties and Data
The properties of 2-Amino-6-methoxy-3-nitropyridine have been well-characterized. Below is a

summary of its key quantitative data.

Property Value Reference

Molecular Formula C₆H₇N₃O₃ [2]

Molecular Weight 169.14 g/mol [3][4]

CAS Number 73896-36-3 [2]

Melting Point 167°-169°C [6]

HPLC Purity 99.0% [6]

Appearance
Light yellow to Yellow to Green

powder to crystal
[2]

Synthesis and Experimental Protocols
The synthesis of 2-Amino-6-methoxy-3-nitropyridine is well-documented, with a common

method involving the methoxylation of 2-amino-6-chloro-3-nitropyridine.[6][7] A detailed

experimental protocol for this synthesis is provided below.

Synthesis of 2-Amino-6-methoxy-3-nitropyridine
This procedure details the synthesis of 2-amino-6-methoxy-3-nitropyridine from 2-amino-6-

chloro-3-nitropyridine.[6]

Materials:

Sodium methoxide (7.78 g, 0.144 mol)

Methanol (50.0 mL)

2-Amino-6-chloro-3-nitropyridine (25.0 g, 0.144 mol)

Water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://cymitquimica.com/cas/73896-36-3/
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm73896363
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-methoxy-3-nitropyridine
https://cymitquimica.com/cas/73896-36-3/
https://www.chemicalbook.com/synthesis/2-amino-6-methoxy-3-nitropyridine.htm
https://www.chemicalbook.com/synthesis/2-amino-6-methoxy-3-nitropyridine.htm
https://cymitquimica.com/cas/73896-36-3/
https://www.chemicalbook.com/synthesis/2-amino-6-methoxy-3-nitropyridine.htm
https://patents.google.com/patent/US7256295B2/en
https://www.chemicalbook.com/synthesis/2-amino-6-methoxy-3-nitropyridine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

A mixture of sodium methoxide and methanol is prepared and cooled to 15°C.[6]

2-Amino-6-chloro-3-nitropyridine is slowly added to the cooled solution while maintaining the

temperature at 15°C.[6]

The reaction mixture is then heated to 25°-30°C and stirred continuously for 4-5 hours.[6]

The progress of the reaction is monitored by thin-layer chromatography (TLC).[6]

Upon completion, the reaction mixture is slowly poured into water, causing the product to

precipitate.[6]

The precipitate is collected by filtration and washed with water.[6]

The solid is then dried to yield the final product, 2-amino-6-methoxy-3-nitropyridine.[6]

Results:

Yield: 21.0 g (86.5%)[6]

Purity (HPLC): 99.0%[6]

¹H-NMR (CDCl₃): δ 3.89 ppm (s, 3H, OCH₃), 6.14-6.16 ppm (d, 1H), 8.24-8.27 ppm (d, 1H),

8.16 ppm (s, 2H, -NH₂)[6]

Multi-step Synthesis Pathway
A broader synthetic pathway for producing 2,3-diamino-6-methoxypyridine, which uses 2-

amino-6-methoxy-3-nitropyridine as a key intermediate, is outlined in a patent.[7] This process

begins with the nitration of 2,6-dichloropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3043402?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/54-OR33649/6-methoxy-2-nitropyridin-3-amine/
https://cymitquimica.com/cas/73896-36-3/
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm73896363
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-methoxy-3-nitropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-methoxy-3-nitropyridine
https://www.chemimpex.com/products/28722
https://www.chemicalbook.com/synthesis/2-amino-6-methoxy-3-nitropyridine.htm
https://patents.google.com/patent/US7256295B2/en
https://patents.google.com/patent/US7256295B2/en
https://www.benchchem.com/product/b3043402#6-methoxy-2-nitropyridin-3-amine-discovery-and-history
https://www.benchchem.com/product/b3043402#6-methoxy-2-nitropyridin-3-amine-discovery-and-history
https://www.benchchem.com/product/b3043402#6-methoxy-2-nitropyridin-3-amine-discovery-and-history
https://www.benchchem.com/product/b3043402#6-methoxy-2-nitropyridin-3-amine-discovery-and-history
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3043402?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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